![molecular formula C16H13N3O3 B5647658 [3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]methanol](/img/structure/B5647658.png)
[3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Synthesis of related compounds involves multi-step reactions, starting from basic pyrazole or phenol precursors. For instance, the synthesis of (5−Methyl−3−phenyl−1H−pyrazol−1−yl)−[5−(p−tolylamino)−2H−1,2,3−triazol−4−yl]methanone involves characterizing through 1H NMR, MS, and IR spectra, with its structure confirmed by X-ray diffraction (Cao et al., 2010). This suggests that a similar approach could be applied to synthesize [3−(3−nitrophenyl)−1−phenyl−1H−pyrazol−4−yl]methanol, highlighting the importance of stepwise synthetic routes and structural verification techniques.
Molecular Structure Analysis
The molecular structure of pyrazole derivatives reveals significant information about their geometry, bond lengths, and angles. For example, structural and spectroscopic analysis of (3,5−Diphenyl−4,5−dihydro−1H−pyrazol−1−yl)(phenyl)methanone using DFT methods provides insights into non-planar structures and stability, which could be analogous to the molecular structure characteristics of [3−(3−nitrophenyl)−1−phenyl−1H−pyrazol−4−yl]methanol (Dhonnar et al., 2021).
Chemical Reactions and Properties
Pyrazole derivatives engage in a variety of chemical reactions, depending on their functional groups. For example, C-(2-furyl)-N-(4-nitrophenyl)methanohydrazonyl bromide undergoes reactions with nucleophiles and active methylene compounds to afford pyrazole derivatives, indicating that similar reactivity could be expected from [3−(3−nitrophenyl)−1−phenyl−1H−pyrazol−4−yl]methanol (Hassaneen et al., 1991).
Physical Properties Analysis
Physical properties, such as melting points, solubility, and crystal structure, play a crucial role in the application of organic compounds. The synthesis and crystallographic analysis of related pyrazole compounds provide a basis for understanding the physical properties of [3−(3−nitrophenyl)−1−phenyl−1H−pyrazol−4−yl]methanol, showcasing the importance of X-ray crystallography in determining molecular geometries and interactions (Kumarasinghe et al., 2009).
Chemical Properties Analysis
The chemical properties of pyrazole derivatives, such as reactivity towards different reagents, stability under various conditions, and ability to form complexes with metals, are influenced by their functional groups. Studies on Cu(II), Co(II), and Ni(II) complexes of related compounds reveal the coordination chemistry and potential applications in catalysis and material science (Tharmaraj et al., 2009).
properties
IUPAC Name |
[3-(3-nitrophenyl)-1-phenylpyrazol-4-yl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O3/c20-11-13-10-18(14-6-2-1-3-7-14)17-16(13)12-5-4-8-15(9-12)19(21)22/h1-10,20H,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NODKYVIECOQJGE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC(=CC=C3)[N+](=O)[O-])CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
29.7 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49670729 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
[3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]methanol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.